![molecular formula C11H22N2O2 B1531603 4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine CAS No. 1699079-75-8](/img/structure/B1531603.png)
4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine
Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine derivatives, which “4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine” belongs to, can be achieved through various synthetic strategies . These strategies include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular formula of “4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine” is C11H22N2O2. The pyrrolidine ring in this compound is a five-membered nitrogen heterocycle . The structure of this compound is characterized by sp3-hybridization, which contributes to the stereochemistry of the molecule .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine derivatives are influenced by steric factors . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Scientific Research Applications
Synthesis and Structural Analysis
A novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a compound structurally related to 4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine, demonstrates its significance in medicinal chemistry due to its conformational rigidity. This method, based on the exhaustive catalytic hydrogenation of pyrrolylpyridine, presents a simpler alternative for producing such compounds in large quantities, highlighting its potential in drug development and synthetic chemistry (Smaliy et al., 2011).
Molecular Dynamics and Quantum Chemical Studies
Quantum chemical calculations and molecular dynamics simulations have been utilized to investigate the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron. This study indicates the potential of these derivatives in material science, particularly in protecting metals from corrosion, which can have wide-ranging applications from industrial processes to the conservation of cultural heritage artifacts (Kaya et al., 2016).
Antimicrobial and Antitubercular Activity
Spiro-piperidin-4-ones synthesized through an atom economic and stereoselective synthesis showed promising in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. This discovery opens up new avenues for the development of novel antimycobacterial agents, addressing the urgent need for new therapies to combat tuberculosis and other bacterial infections (Kumar et al., 2008).
Antiplatelet and Anticonvulsant Effects
Newly synthesized derivatives of piperlongumine, based on piperidine structures, have demonstrated significant antiplatelet activities, offering potential therapeutic avenues for the treatment of cardiovascular diseases by preventing blood clots. Additionally, 1-substituted pyrrolidin-2-one and pyrrolidine derivatives have shown promising antiarrhythmic and antihypertensive effects, highlighting their potential in the development of new treatments for cardiovascular disorders (Park et al., 2008).
properties
IUPAC Name |
4-(3,4-dimethoxypyrrolidin-1-yl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-14-10-7-13(8-11(10)15-2)9-3-5-12-6-4-9/h9-12H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YETTYCYSDPLKON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(CC1OC)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethoxypyrrolidin-1-yl)piperidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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